Cas no 175675-62-4 ((2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid
• CAS No: 175675-62-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD03002824
• CID: 1368196
• Update Time: 2025-05-23

(2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Methoxy-3-methylphenyl)acrylic acid
• 3-(4-METHOXY-3-METHYLPHENYL)ACRYLIC ACID
• (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid

• MDL： MFCD03002824
• Inchi： 1S/C11H12O3/c1-8-7-9(4-6-11(12)13)3-5-10(8)14-2/h3-7H,1-2H3,(H,12,13)/b6-4+
• InChI Key： KBEPQVCZYNPZHN-GQCTYLIASA-N
• SMILES： O(C)C1C=CC(/C=C/C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 192.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid

Research Briefing on (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid (CAS: 175675-62-4) in Chemical Biology and Pharmaceutical Applications

The compound (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid (CAS: 175675-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This unsaturated carboxylic acid derivative, characterized by its conjugated double bond and methoxy-methyl substituted phenyl ring, exhibits promising biological activities and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of this compound and its derivatives. The study demonstrated that (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid significantly inhibits NF-κB activation in macrophage cells, with an IC50 value of 12.3 μM. Molecular docking simulations revealed that the compound interacts with the p65 subunit of NF-κB, suggesting a potential mechanism for its anti-inflammatory effects. These findings position this molecule as a promising lead compound for developing novel anti-inflammatory agents.

Another recent advancement comes from synthetic chemistry applications. A 2024 Nature Communications paper reported the use of 175675-62-4 as a building block for constructing complex heterocyclic systems. The electron-rich aromatic system and reactive α,β-unsaturated carbonyl moiety make this compound particularly valuable for [3+2] cycloaddition reactions, enabling efficient synthesis of pharmacologically relevant indole and benzofuran derivatives. The study highlighted the compound's versatility in medicinal chemistry, with several synthesized derivatives showing nanomolar activity against kinase targets.

Pharmacokinetic studies of (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid have also progressed significantly. A recent ADMET profiling study (European Journal of Pharmaceutical Sciences, 2024) reported favorable metabolic stability (t1/2 > 120 minutes in human liver microsomes) and moderate plasma protein binding (78.2%). While the compound shows relatively low oral bioavailability (23.5% in rat models), structural modifications at the carboxylic acid position have been shown to improve this parameter without compromising biological activity.

The compound's potential in oncology research has been another focus area. A 2024 Cell Chemical Biology publication demonstrated that (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid acts as a selective inhibitor of histone deacetylase 6 (HDAC6), with an IC50 of 850 nM and >30-fold selectivity over other HDAC isoforms. This selective inhibition profile suggests potential applications in cancer therapy, particularly for multiple myeloma and neurodegenerative diseases where HDAC6 plays a crucial pathophysiological role.

From a chemical biology perspective, the compound has shown utility as a photoaffinity labeling probe. Researchers have recently developed a diazirine-modified analog of 175675-62-4 that enables target identification in live cells (ACS Chemical Biology, 2023). This application takes advantage of the compound's inherent bioactivity while incorporating photoreactive groups for covalent target capture, providing a powerful tool for mechanism-of-action studies.

In conclusion, (2E)-3-(4-methoxy-3-methylphenyl)prop-2-enoic acid (175675-62-4) represents a multifaceted compound with diverse applications in drug discovery and chemical biology. Recent research highlights its potential as a therapeutic agent, synthetic intermediate, and chemical probe. Future directions may focus on further optimizing its pharmacokinetic properties and expanding its applications in targeted protein degradation and other emerging therapeutic modalities.